Journal Name:Journal of Leather Science and Engineering
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Journal of Leather Science and Engineering ( IF 0 ) Pub Date: 2023-07-11 , DOI:
10.3389/fenvs.2023.1207887
Reasonable application of organic-inorganic soil conditioners can effectively improve the structure and fertility of reclaimed soil in abandoned homestead. Aggregate stability is an important indicator to evaluate soil structure and fertility, and is largely influenced by soil internal forces (van der Waals attractive force, electrostatic repulsive force, hydration repulsive force) and particle surface properties. However, there are few studies on the influence of different soil conditioners on the reclaimed soil internal forces and its relationship with the aggregate stability. Therefore, we selected six different treatments of organic fertilizer (TO), fly ash (TF), maturing agent (TM), maturing agent + organic fertilizer (TMO), fly ash + organic fertilizer (TFO) and control (CK) to conduct a 5-year field experiment to study the effects of reclaimed soil particle interaction forces and surface characteristics on aggregate stability under the treatment of different soil conditioners. The results showed that with the application of soil conditioners, the soil organic matter (SOM), specific surface area (SSA), surface charge (σ0), cation exchange capacity (CEC), aggregate mean weight diameter (MWD) and Hamaker constant increased gradually, while the pH value decreased slightly. In particular, the MWD under the treatments of TFO and TMO increased by 150.3% and 65.6% respectively compared with that under the CK treatment. With the increasing application of soil conditioners, the electrostatic repulsive force and van der Waals attractive force between reclaimed soil particles increased constantly, but the net resultant force between particles decreased and the net attractive force increased continuously, thus improving the aggregate stability. Therefore, there is a significant negative correlation between the net resultant force among reclaimed soil particles and MWD and CEC. In addition, 10−2 mol L-1 is the critical concentration that affects the reclaimed soil internal force, and the organic-inorganic treatments of TFO and TMO can improve the net resultant force better. In a word, the particle interaction forces are important factors affecting the reclaimed soil structural stability, and this study provides a scientific reference for the rational selection of soil conditioners and its interaction force mechanism in the reclaimed soil improvement.
Journal of Leather Science and Engineering ( IF 0 ) Pub Date: 2023-07-14 , DOI:
10.3389/fenvs.2023.1155237
Water scarcity and pollution have become a global problem, especially in China. Whether China can solve the water resources dilemma is closely related to its ability to achieve high-quality development. At present, studies on China’s water resources policy are relatively few and all of them are theoretical interpretations or regional studies. There is little literature examining the impact of China’s water resources policy on enterprises and its mechanisms. Therefore, this paper takes China’s water resource tax reform in 2017 as a quasi-natural event and constructs a difference-in-differences model to investigate the micro-governance effects of water resource tax reform based on panel data of high water-consuming enterprises listed in Shanghai and Shenzhen A-shares between 2012 and 2020. The findings of the study are as follows. Firstly, the water resource tax reform significantly improves the environmental performance of water-intensive enterprises. Secondly, through the mechanism test the author finds that water resource tax reform can promote the research and development of green invention patents in companies, which in turn improves their environmental performance. However, water resource tax showed no significant effect on green utility model patents. Finally, taking into account heterogeneity, this paper points out that the impact of the reform is more prominent in water-scarce regions and among large-scale enterprises. This paper provides experience and evidence for the promotion of water resource tax reform and inspires the author to give some policy recommendations. In the future, China should continue to implement water resource tax policy and increase technical and financial support to enterprises for green innovation.
Journal of Leather Science and Engineering ( IF 0 ) Pub Date: 2023-07-15 , DOI:
10.3389/fenvs.2023.1197888
This paper presents an alternative method for monitoring groundwater levels and estimating specific yields of an unconfined aquifer under different seasonal conditions. The approach employs the Time-Lapse Electrical Resistivity Imaging (TL-ERI) method and machine learning-based time series clustering. A TL-ERI survey was conducted at ten sites (WS01-WS10 sites) throughout the dry and wet seasons, with five-time measurements collected for each site, in the Taichung-Nantou Basin along the Wu River, Central Taiwan. The obtained resistivity raw data was inverted and converted into normalized water content values using Archie’s law, followed by applying the Van Genuchten (VG) model for the Soil Water Characteristic Curve to estimate the Groundwater Level (GWL), and estimated the theoretical specific yield (Sy) by computing the difference between the saturated and residual water contents of the fitted VG model. In addition, the specific yield capacity (Sc), representing the nature of the storage capacity in the aquifer, was also calculated. The results showed that this approach was able to estimate those hydrogeological parameters. The spatial distribution of the GWL reveals that during the dry-wet seasons from February to July, there was a high GWL that extended from southeast to northwest. Conversely, during the wet-dry seasons from July to October, the high GWL shrank, which can be attributed to recharge variations from rainfall events. The determined spatial distribution of Sy and Sc fall within the range of 0.03–0.24 and 0.14–0.25, respectively. To quantitatively establish areas of similar groundwater level changes along with the VG model parameter variations during the study period, a Time series Clustering analysis (TSC) was performed by utilizing Hierarchical Agglomerative Clustering (HAC). The findings suggest that the WS03 site is a promising area for further investigation due to its highest Sc value with a slight change in groundwater levels during the dry and wet seasons. This study brings an advanced development of the geoelectrical method to estimate regional hydrogeological parameters in an area with limited available groundwater observation wells, in different seasonal conditions for groundwater management purposes.
Journal of Leather Science and Engineering ( IF 0 ) Pub Date: 2023-07-07 , DOI:
10.3389/fenvs.2023.1214372
During the restoration of degraded vegetation, the mutual matching of underground root systems is crucial for the formation and effective function of the future plant community. In this study, the Amoeba graphic method was integrated to comprehensively establish a root framework index (RFI), based on the three dimensions of root morphology, as well as quantitative and spatial connection characteristics, to quantify the root system architecture. The root development characteristics of alfalfa (T-type), switchgrass (F-type), and mixed planting with alfalfa and switchgrass (T+F-type) were monitored at the test positions. The RFI parameters comprise the acting coefficient of the root framework, root density, root framework degree, and soil bulk density. The RFI values of T-, F-, and T + F-type were 0.38, 0.86, and 1.68, respectively, and were found to provide a well representation of the root structure characteristics. The findings obtained in this study provide scientific support for the ecological construction and evaluation of degraded vegetation.
Journal of Leather Science and Engineering ( IF 0 ) Pub Date: 2023-07-27 , DOI:
10.3389/fenvs.2023.1216868
Cage farming is an important means of aquacultural production, while its potential environmental pollution needs to be further investigated. In this study, Dongshan Bay was taken as an example to investigate whether long-term cage farming in a semi-closed bay would cause environmental pollution via vertical distribution assessment. The four sediment cores (YB1, YB2, B1, and B2) were collected from two cage farming areas. Total nitrogen (TN), total organic carbon (TOC), and total phosphorus (TP) were measured. The results showed a negative correlation between TN and TOC and the sediment depth at four sampling sites, and TP was also negatively correlated with the depth at three sites. The average TN (1,405.8, 1,413.8, 1,115.7, and 936.1 mgkg−1) and TP (1,206, 1,141.6, 1,064.6, and 932.8 mgkg−1) values of the four sites were markedly higher than the safety level, with the indexes STN, STP, FF, and ON of the four sites indicating moderate to severe pollution of nitrogen and phosphorus. Particularly, the YB1 and YB2 sites in the area with lower current speed have more severe pollution. The C/N ratio uncovered that the organic matter (OM) might mainly derived from the phytoplankton and nonfibrous plants as a result of excessive fish feed and feces. Collectively, the results indicated that long-term (more than 10 years) cage farming activity in a semi-closed bay such as Dongshan Bay had a negative impact on the environmental quality. Despite limitations in sample size and the absence of stable isotopic analyses, this study enhances our understanding of environmental changes and endogenous pollution risks in shallow marine aquaculture areas. Moreover, it suggests practical approaches such as implementing alternative farming and fallowing periods, should be conducted to mitigate the pollution.
Journal of Leather Science and Engineering ( IF 0 ) Pub Date: 2023-07-13 , DOI:
10.3389/fenvs.2023.1155789
Aging water infrastructure renewal in urban areas creates opportunities to systematically implement green infrastructure (GI) systems. However, historical soil contamination from gasoline lead additives, steel manufacturing by-products, and other historical industry raise the potential that novel GI drainage patterns and geochemical environments may mobilize these legacy pollutants to green infrastructure sites previously isolated from most hydrologic flows. Characterization of GI soil chemistries across GI type to build on previous observations in other cites/regions is fundamental to accurate assessments of these emerging management scenarios and the resultant risk of increased metal exposures in downstream environments. In particular, clarification of ecosystem services this metal sequestration may provide are vital to comprehensive assessment of green infrastructure function. During 2021, soil metal chemistry, specifically, As, Cr, Cu, Fe, Mn, Ni, Pb, V, and Zn was measured at a high spatial resolution in six Pittsburgh (Pennsylvania, United States) GI installations using a portable X-ray Fluorescence Spectrometer. Patterns of trace metal accumulation were identified in these installations and evaluated as a function of site age and GI connection to road systems. Trace metals including chromium, copper, manganese, and zinc all seem to be accumulating at roadside edges. Remobilization of historically contaminated soils also seems to be a potential mechanism for transporting legacy trace metal contamination, particularly lead, into GI systems. However, metals were not clearly accumulating in installations less connected to road inputs. These findings are consistent with literature reports of trace metal transport to GI systems and reconfirm that clarification of these processes is fundamental to effective stormwater planning and management.
Journal of Leather Science and Engineering ( IF 0 ) Pub Date: 2023-07-13 , DOI:
10.3389/fenvs.2023.1149314
The plight of humanity in refugee camps is an age-old issue, as is the ever-increasing issue of waste management, especially medical waste. Though situations have improved in recent times for refugee camps, the same cannot be concurred about medical waste management, as it increases in amount every day. This is the first study on the refugee camp, which was conducted to assess the status of medical waste management and to quantify and characterize medical wastes disposed of in the Rohingya refugee camp at Cox’s Bazar, Bangladesh. A cross-sectional, qualitative, and quantitative study was done. A total of 499 households, 30 solid waste collectors, 30 HCF workers, and 21 solid waste management (SWM) plant workers were interviewed by KoBo Toolbox. Monthly medical waste collection data from February to June 2022 was also collected. Data collection, processing, and statistical analysis were done using Origin Pro and SPSS software. It was found that the camps did not follow any specific guidelines for medical waste management except for a few segregations in healthcare facilities (HCF). Though 88% of the respondents were aware of the hazardous nature of medical waste, most of them disposed of these wastes in open places (49%) and drains (44%), and 70% did not segregate it from regular waste at the household level. Moreover, 73% of solid waste management workers found medical waste daily in communal bins. The HCF did not keep any records on the production of medical waste. Different types of medical waste were found in communal bins; glass bottles containing medicines were common among them. Data from the material recovery facility (MRF) of this camp showed that the highest amount of medical waste found in the communal bins was in April (65 kg) during the seasonal change from spring to summer and the lowest in February (12.7 kg). Moreover, HCF’s existing medical waste management practices were analyzed with SWOT and DPSIR framework. Based on all the findings, a comprehensive on-site and off-site management plan for medical waste is also proposed here. That will help the concerned prepare a camp medical waste management guideline.
Journal of Leather Science and Engineering ( IF 0 ) Pub Date: 2023-07-26 , DOI:
10.3389/fenvs.2023.1225084
As we mark one year since the start of the Russia-Ukraine war, countries and companies alike continue to adapt to this unprecedented disruption in the global economy and the subsequent uncertainty. One aspect that has not been thoroughly addressed from this conflict is its effect on companies’ ESG ratings and how the decision to remain or withdraw from Russia influences these ratings. To study this, a panel regression methodology on ESG data was applied on a significant number of companies before and after the start of the conflict. According to the results obtained, it would seem that insofar neither the overall ESG scores, nor the Social Scores are influenced by companies’ decisions to leave or to stay in Russia after 24-th of February 2022. We consider that these are not final outcomes and it will require further investigations and methodology improvements. The paper provides insights for ESG ratings providers, regulators and asset managers on the effects of companies’ decision to withdraw from/remain in an invading country on ESG ratings.
Journal of Leather Science and Engineering ( IF 0 ) Pub Date: 2023-07-24 , DOI:
10.3389/fenvs.2023.1074713
The primary objective of the present study is to identify the asymmetric relationship between green finance, trade openness, and foreign direct investment with environmental sustainability. The existing research utilizes the asymmetric approach to evaluate annual data from 1980 to 2021. The findings of this study show heterogeneous results. Therefore, the outcomes of the study confirm the nonlinear (NARDL) association between the variables in Pakistan. Moreover, the study describes the positive shock of foreign direct investment (FDI) as a significant and positive relationship with environmental degradation, while the negative shock of FDI shows a negative and significant relationship with the environment. Furthermore, the study scrutinizes the positive shock of green finance as a significant and negative relationship with environmental degradation; the negative shocks also show a negative relationship with environmental degradation in Pakistan. In addition, the consequences of the study suggest that the government should implement taxes on foreign investment and that investors should use renewable energy to produce goods. Furthermore, the results suggest that the government should utilize fiscal policy and fiscal funds to enhance carbon-free projects. Moreover, green securities should be used for green technologies. However, Pakistan can control its carbon emissions and achieve the target of a sustainable environment. Therefore, Pakistan’s government should stabilize its financial markets and introduce carbon-free projects. Furthermore, the main quantitative achievement according to the outcomes suggests that policymakers make policies in which they suggest to the government to control foreign investment that causes carbon emissions because of trade openness and also invest the funds in renewable energy, which helps to control the carbon emissions.
Journal of Leather Science and Engineering ( IF 0 ) Pub Date: 2023-07-21 , DOI:
10.3389/fenvs.2023.1237366
Model simulations are conducted for fine particles diameter less than 2.5 microns (PM2.5) in the Chulalongkorn University area in the central business district of Bangkok, Thailand, where PM2.5 originating from road traffic is a recurring problem. For input to the American Meteorological Society/U.S. Environmental Protection Agency Regulatory Model (AERMOD), an hourly continuous vehicle type classified emissions inventory is developed based on local traffic observations and published emissions factors. The simulation accounts for advected-in PM2.5 by hourly measurements from upwind stations. The result reveals a hotspot location near a nearby expressway with PM2.5 concentration peaking at 1-h and 24-h averages of 344 and 130 μg m−3, respectively. Source contribution analysis of the annual average PM2.5 at this hotspot suggests that the expressway contributes approximately 32% of the total PM2.5. Meanwhile, at receptor points farther from the expressway, ground-level urban roads contribute only 17.5% roadside PM2.5 concentrations, the remainder coming from outside the modeled area. A different source contribution breakdown by vehicle type suggests that heavy-duty vehicles contribute up to 21% of annual average PM2.5 at a location near the expressway. At a roadside receptor point farther from the expressway, the top contributors are light-duty (9%) and heavy-duty vehicles (6%). Advected-in PM2.5 dominates the overall PM2.5 concentrations, accounting for 64%–99% depending on the receptor point. The model performance for 24-h average prediction is acceptable. A scenario study is also performed to compare the potential effectiveness of two PM2.5 abatement measures.
Supplementary Information
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